Cas no 943552-33-8 ([(E)-2-(3-Bromophenyl)ethenyl)]boronic acid MIDA ester)

• Product Name: [(E)-2-(3-Bromophenyl)ethenyl)]boronic acid MIDA ester
• CAS No: 943552-33-8
• MF: C₁₃H₁₃BBrNO₄
• MW: 337.96
• CID: 2605027
• PubChem ID: 99768902
• Update Time: 2025-06-08

[(E)-2-(3-Bromophenyl)ethenyl)]boronic acid MIDA ester Chemical and Physical Properties

Names and Identifiers

• Reaxys ID: 18786642
• 943552-33-8
• (E)-2-(3-Bromostyryl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• [(E)-2-(3-Bromophenyl)ethenyl)]boronic acid MIDA ester

• Inchi： 1S/C13H13BBrNO4/c1-16-8-12(17)19-14(16,20-13(18)9-16)6-5-10-3-2-4-11(15)7-10/h2-7H,8-9H2,1H3
• InChI Key： MQZJKBJSOZIGEZ-UHFFFAOYSA-N
• SMILES： [C-](/[H])(\[B+3]12[O-]C(=O)CN1(CC(=O)[O-]2)C)=C/C1C=CC=C(Br)C=1

Computed Properties

• Exact Mass: 337.01210g/mol
• Monoisotopic Mass: 337.01210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Melting Point: 184-189 °C

[(E)-2-(3-Bromophenyl)ethenyl)]boronic acid MIDA ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(E)-2-(3-Bromophenyl)ethenyl)]boronic acid MIDA ester

Comprehensive Overview of [(E)-2-(3-Bromophenyl)ethenyl)]boronic acid MIDA ester (CAS No. 943552-33-8)

The compound [(E)-2-(3-Bromophenyl)ethenyl)]boronic acid MIDA ester (CAS No. 943552-33-8) is a highly specialized boronic acid derivative widely utilized in modern organic synthesis and pharmaceutical research. Its unique structure, featuring a MIDA (N-methyliminodiacetic acid) ester moiety, enhances stability and reactivity, making it a valuable building block for Suzuki-Miyaura cross-coupling reactions. This compound has garnered significant attention due to its applications in drug discovery, material science, and agrochemical development.

In recent years, the demand for boronic acid-based reagents has surged, driven by their versatility in C-C bond formation and bioconjugation. Researchers frequently search for "MIDA boronate applications" or "943552-33-8 synthesis protocol," reflecting the compound's relevance in cutting-edge chemistry. The E-configuration of the vinyl group in this molecule ensures high stereoselectivity, a critical factor in designing chiral pharmaceuticals and functional materials.

One of the standout features of [(E)-2-(3-Bromophenyl)ethenyl)]boronic acid MIDA ester is its compatibility with aqueous reaction conditions, a trait highly sought after in green chemistry initiatives. As sustainability becomes a focal point in industrial processes, queries like "eco-friendly boronic esters" or "water-tolerant coupling reagents" highlight the compound's alignment with environmental trends. Additionally, its 3-bromophenyl group serves as a versatile handle for further functionalization, enabling the creation of complex molecular architectures.

The MIDA ester protection strategy has revolutionized the handling of boronic acids, addressing challenges such as protodeboronation and poor solubility. This innovation is frequently discussed in forums and publications, with keywords like "stable boronate derivatives" and "MIDA ester advantages" dominating academic searches. CAS No. 943552-33-8 exemplifies this advancement, offering researchers a reliable tool for multi-step syntheses without compromising yield or purity.

From a commercial perspective, the compound's role in high-throughput screening and combinatorial chemistry cannot be overstated. Its compatibility with automated synthesis platforms has made it a staple in laboratories focusing on lead compound optimization. Searches for "943552-33-8 supplier" or "bulk MIDA boronate" often correlate with pharmaceutical companies scaling up production of novel therapeutics.

In summary, [(E)-2-(3-Bromophenyl)ethenyl)]boronic acid MIDA ester (CAS No. 943552-33-8) represents a convergence of synthetic utility and modern chemical innovation. Its applications span from peptide modification to OLED material development, cementing its status as a cornerstone reagent in 21st-century chemistry. As research continues to explore its potential, this compound will undoubtedly remain at the forefront of scientific discourse and industrial application.